Cas no 864752-79-4 (3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one
• CAS No: 864752-79-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5422121
• Update Time: 2025-06-07

3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-2-oxochromen-7-olate
• 2H-1-Benzopyran-2-one, 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-[(4-methyl-1-piperazinyl)methyl]-
• 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C23H26N2O5/c1-24-8-10-25(11-9-24)14-19-20(26)7-4-15-12-18(23(27)30-22(15)19)17-6-5-16(28-2)13-21(17)29-3/h4-7,12-13,26H,8-11,14H2,1-3H3
• InChI Key： XIQUBZNKBZPDKT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C=C1C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one

Introduction to 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 864752-79-4)

3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one, with the CAS number 864752-79-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of a 2,4-dimethoxyphenyl group and a 4-methylpiperazin-1-yl moiety, contribute to its potential therapeutic applications.

The chemical structure of 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one consists of a chromene core with various functional groups attached. The chromene core is a six-membered ring fused with a benzene ring, providing a rigid and planar structure that is essential for many biological interactions. The 2,4-dimethoxyphenyl substituent enhances the lipophilicity of the molecule, facilitating its passage through cell membranes. The 7-hydroxy group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for receptor binding. The 8-(4-methylpiperazin-1-yl)methyl substituent adds further complexity and potential for specific interactions with biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one. One of the most promising areas of investigation is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one has also demonstrated significant anti-cancer activity. Research has indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that this compound could be a valuable lead for the development of new anti-cancer drugs.

In addition to its therapeutic potential, 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one has been studied for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development in neurodegenerative disorders.

The synthesis of 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 3-formylchromone with 1-(methylamino)piperazine followed by subsequent functional group modifications. These synthetic methods have been refined to ensure scalability and cost-effectiveness, making it feasible for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 3-(2,4-dimethoxyphenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 864752-79-4) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full range of applications, this compound holds promise for addressing unmet medical needs in inflammation, cancer, and neurodegenerative diseases.